Cas no 1261863-67-5 (2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde)

• Product Name: 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde
• CAS No: 1261863-67-5
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4988163
• Update Time: 2025-06-08

2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde

• Inchi： 1S/C13H7ClF3NO2/c14-12-10(7-19)4-9(6-18-12)8-2-1-3-11(5-8)20-13(15,16)17/h1-7H
• InChI Key： XMWWPQWGEHJMSP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C(C=N1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde

Introduction to 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS No: 1261863-67-5)

2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde, with the chemical formula C₁₄H₈ClF₃NO₂, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of nicotinaldehyde derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both chloro and trifluoromethoxy substituents in its structure imparts unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The CAS No 1261863-67-5 uniquely identifies this molecule in scientific literature and databases, facilitating its accurate classification and study. As a researcher or developer in the pharmaceutical industry, understanding the structural and functional attributes of such compounds is paramount. The aldehyde functional group at the 2-position of the nicotinamide backbone not only serves as a reactive site for further derivatization but also contributes to the compound's overall reactivity and potential interactions with biological targets.

In recent years, there has been a surge in interest regarding fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological receptors. The incorporation of trifluoromethoxy groups into pharmaceutical candidates has been particularly noted for improving pharmacokinetic profiles. Specifically, 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde exemplifies how strategic fluorination can modulate molecular properties, leading to more effective drug candidates.

The nicotinaldehyde moiety itself is a key pharmacophore that has been extensively studied for its potential in treating various neurological and inflammatory disorders. Nicotinaldehyde derivatives have shown promise as antioxidants, neuroprotective agents, and anti-inflammatory compounds. The structural flexibility offered by this scaffold allows for the design of molecules that can interact with multiple biological pathways simultaneously, a strategy that is increasingly favored in modern drug discovery.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates like 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde. These techniques enable researchers to predict binding affinities, metabolic stability, and other critical parameters before conducting expensive wet-lab experiments. The combination of experimental validation with computational modeling has become a cornerstone in optimizing lead compounds for clinical development.

The chloro substituent at the 2-position of the nicotinamide ring plays a crucial role in determining the compound's reactivity and solubility characteristics. Chloro-substituted aromatic compounds are often employed as intermediates in synthesizing more complex molecules due to their ability to participate in nucleophilic aromatic substitution reactions. This property makes 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

Beyond its structural significance, 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde has been explored in several preclinical studies for its potential therapeutic effects. For instance, research indicates that derivatives of nicotinaldehyde may exhibit neuroprotective properties by scavenging reactive oxygen species (ROS) and modulating neurotransmitter systems. The trifluoromethoxy group further enhances these effects by improving blood-brain barrier penetration, a critical factor for central nervous system (CNS) drug delivery.

In addition to neurological applications, this compound has shown promise in anti-inflammatory research. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders, cancer, and autoimmune conditions. Studies suggest that nicotinaldehyde derivatives can inhibit key inflammatory pathways by modulating enzyme activity and receptor binding. The unique combination of substituents in 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde may enhance its efficacy as an anti-inflammatory agent compared to simpler analogs.

The synthesis of 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to introduce the desired substituents efficiently. These synthetic strategies not only highlight the complexity involved in producing such compounds but also underscore the importance of skilled chemists in bringing new drug candidates to fruition.

Evaluation of 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde's pharmacological profile typically involves both in vitro and in vivo assays. In vitro studies may include enzyme inhibition assays, cell-based assays, and spectroscopic techniques to assess reactivity and interaction with biological targets. In vivo studies often involve animal models to evaluate toxicity, pharmacokinetics, and therapeutic efficacy before human trials can commence. These comprehensive assessments are essential for determining the compound's potential as a lead candidate or an intermediate for further development.

The role of fluorine atoms in pharmaceuticals extends beyond mere structural modification; they can significantly influence a drug's pharmacokinetic behavior. Fluorinated compounds often exhibit improved bioavailability due to enhanced lipophilicity and resistance to metabolic degradation. For instance, drugs like fluoxetine (Prozac®), which contains multiple fluorine atoms, have demonstrated superior efficacy compared to their non-fluorinated counterparts. Similarly, 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde may benefit from these properties, making it an attractive candidate for further exploration.

The integration of artificial intelligence (AI) into drug discovery processes has revolutionized how researchers identify promising compounds like 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde. AI algorithms can analyze vast datasets to predict molecular properties and optimize synthetic routes with unprecedented speed and accuracy. This technology allows for rapid screening of thousands of compounds against specific biological targets, significantly reducing the time required from discovery to development.

In conclusion, 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS No: 1261863-67-5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of substituents—chloro, trifluoromethoxy, and aldehyde groups—provides multiple opportunities for further chemical manipulation while offering distinct biological advantages. As research continues to uncover new applications for nicotinaldehyde derivatives, this compound holds significant promise as both an intermediate synthesis material anda potential lead candidatefor future drug development initiatives.